Cas no 51828-07-0 (5H-1,2,4-Triazolo[4,3-a]azepine, 6,7,8,9-tetrahydro-3-phenyl-)

• Product Name: 5H-1,2,4-Triazolo[4,3-a]azepine, 6,7,8,9-tetrahydro-3-phenyl-
• CAS No: 51828-07-0
• MF: C₁₃H₁₅N₃
• MW: 213.278302431107
• CID: 4016224
• PubChem ID: 829103
• Update Time: 2025-04-22

5H-1,2,4-Triazolo[4,3-a]azepine, 6,7,8,9-tetrahydro-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 5H-1,2,4-Triazolo[4,3-a]azepine, 6,7,8,9-tetrahydro-3-phenyl-
• SALOR-INT L146641-1EA
• 3-phenyl-5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepine
• AF-399/14738027
• 5B-085
• 3-phenyl-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepine
• SCHEMBL2854296
• 51828-07-0
• STK967631
• AKOS003624297

• Inchi： 1S/C13H15N3/c1-3-7-11(8-4-1)13-15-14-12-9-5-2-6-10-16(12)13/h1,3-4,7-8H,2,5-6,9-10H2
• InChI Key： YNCFPURBKVPYQF-UHFFFAOYSA-N
• SMILES： N12C(C3C=CC=CC=3)=NN=C1CCCCC2

Computed Properties

• Exact Mass: 213.126597491Da
• Monoisotopic Mass: 213.126597491Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 30.7Ų